Cas no 22536-67-0 (2,5-Dichloropyrimidine)

• Product Name: 2,5-Dichloropyrimidine
• CAS No: 22536-67-0
• MF: C₄H₂Cl₂N₂
• MW: 148.978078365326
• MDL: MFCD00673131
• CID: 52098
• PubChem ID: 590641
• Update Time: 2025-04-18

2,5-Dichloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloropyrimidine
• Pyrimidine, 2,5-dichloro-
• 2,4-DIFLUORO-3-METHOXYBENZYL ALCOHOL
• 2,5-chloropyrimidine
• 2,5-dichloro-pyrimidine
• 2,5-Dichlor-pyrimidin
• dichloropyrimidine
• Pyrimidine,2,5-dichloro
• 2,5-Dichloro-1,3-diazine
• CEJAHXLRNZJPQH-UHFFFAOYSA-N
• PubChem13600
• KSC493A8N
• BCP05864
• EBD50437
• SBB086615
• RP08173
• TRA0045273
• PB33909
• BC228

• MDL： MFCD00673131
• Inchi： 1S/C4H2Cl2N2/c5-3-1-7-4(6)8-2-3/h1-2H
• InChI Key： CEJAHXLRNZJPQH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1)Cl

Computed Properties

• Exact Mass: 147.96000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.4
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.493
• Melting Point: 48-55 °C
• Boiling Point: 190°C(lit.)
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 25.78000
• LogP: 1.78340
• λmax: 268(EtOH)(lit.)

2,5-Dichloropyrimidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H318,H400
• Warning Statement： 273,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 22-41-50
• Safety Instruction： 26-39-61
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：Ⅲ
• Storage Condition：Store at room temperature